Cas no 929975-58-6 (1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one)

• Product Name: 1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one
• CAS No: 929975-58-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD26143716
• CID: 5226797
• Update Time: 2025-10-28

1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrazolo[3,4-b]pyridin-6-one, 1,7-dihydro-4-methyl-1-(1-methylpropyl)-
• 1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one

• MDL： MFCD26143716
• Inchi： 1S/C11H15N3O/c1-4-8(3)14-11-9(6-12-14)7(2)5-10(15)13-11/h5-6,8H,4H2,1-3H3,(H,13,15)
• InChI Key： BLWGJZHWFQZNJY-UHFFFAOYSA-N
• SMILES： C12N(C(C)CC)N=CC=1C(C)=CC(=O)N2

Additional information on 1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo3,4-bpyridin-6-one

Compound CAS No. 929975-58-6: A Comprehensive Overview

The compound with CAS No. 929975-58-6, commonly referred to as 1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and potential applications in drug design. The pyrazolo[3,4-b]pyridine core of this molecule is particularly interesting due to its ability to form hydrogen bonds and its potential as a scaffold for bioactive compounds.

Recent studies have highlighted the importance of 1-(butan-2-yl)-4-methyl-1H,6H,7H-pyrazolo[3,4-b]pyridin-6-one in the development of new therapeutic agents. Researchers have explored its role as a potential inhibitor of various enzymes and receptors, making it a promising candidate for treating conditions such as cancer and neurodegenerative diseases. The butan-2-yl substituent in the molecule contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and functional group transformations. One of the key challenges in synthesizing 1-(butan-2-yl)-4-methyl-pyrazolo[3,4-b]pyridinone is achieving high yields while maintaining the integrity of the pyrazolopyridine ring system. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, CAS No. 929975-58-6 has shown potential in the field of medicinal chemistry as a lead compound for drug discovery. Its ability to modulate protein-protein interactions has been explored in preclinical studies, with promising results indicating its efficacy in inhibiting certain disease pathways. Additionally, the compound's structural versatility allows for further modification to optimize its pharmacokinetic properties.

From an analytical standpoint, the characterization of 1-(butan-2-yl)-4-methyl-pyrazolo[3,4-b]pyridinone has been carried out using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into the molecule's conformational dynamics and stability under various conditions. Understanding these properties is crucial for predicting how the compound will behave in biological systems.

Looking ahead, ongoing research into CAS No. 929975-58-6 is focused on expanding its applications in drug delivery systems and nanotechnology. The compound's unique chemical structure makes it a candidate for use in drug conjugates and targeted therapies. Furthermore, its compatibility with green chemistry principles is being investigated to ensure sustainable production methods.

In conclusion, 1-(butan-2-yl)-4-methyl-pyrazolo[3,4-b]pyridinone (CAS No. 929975) represents a significant advancement in organic synthesis and drug discovery. Its structural features and functional versatility position it as a valuable tool in addressing complex biomedical challenges. As research continues to unfold, this compound is expected to play an increasingly important role in the development of innovative therapeutic solutions.